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Compound of Interest

Compound Name: Ponceau MX

cat. No.: B1216454

Ponceau MX: A Technical Guide for Researchers

An in-depth examination of the chemical properties and histological applications of Ponceau
MX, a synthetic azo dye integral to specialized staining techniques in scientific research.

Introduction

Ponceau MX, also known by a variety of synonyms including Xylidine Red, Acid Red 26, and
C.l. Food Red 5, is a red azo dye.[1][2][3] Historically used in the textile, leather, and paper
industries, its application in food, drugs, and cosmetics has been discontinued in the United
States since 1966.[2] In the realm of biomedical research, Ponceau MX is a key component of
Masson's trichrome stain, a histological technique used to differentiate cellular from
extracellular components, particularly collagen.[4][5] This guide provides a comprehensive
overview of its chemical properties, toxicological profile, and detailed protocols for its use in
histological staining.

Chemical and Physical Properties

Ponceau MX is the disodium salt of 3-hydroxy-4-(2,4-xylylazo)-2,7-naphthalenedisulfonic acid.
[1] Its chemical structure is characterized by an azo linkage (-N=N-) connecting a xylene ring to
a naphthalenedisulfonic acid moiety. This structure is responsible for its characteristic red color.

Table 1. Chemical and Physical Properties of Ponceau MX
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Property Value Source(s)
CAS Number 3761-53-3 [1112]
Molecular Formula C1sH14N2Na207S: [1][4]
Molecular Weight 480.42 g/mol [1114]
Appearance Deep red powder [6]

Melting Point >300°C [7]
Solubility Soluble in water and DMSO [6][7]

disodium;4-[(2,4-
dimethylphenyl)diazenyl]-3-

IUPAC Name yipheny) Vi [4]
hydroxynaphthalene-2,7-

disulfonate

Toxicological Profile

Ponceau MX has been classified as a Group 2B carcinogen by the International Agency for
Research on Cancer (IARC), meaning it is possibly carcinogenic to humans.[3] Studies have
shown that oral administration of Ponceau MX can lead to liver-cell tumors in mice and rats.[3]
Due to its carcinogenic potential, appropriate safety precautions, including the use of personal
protective equipment, should be strictly followed when handling this compound.

Experimental Protocols

Ponceau MX is a critical reagent in the Masson's trichrome staining protocol, where it is used
in conjunction with other dyes to stain cytoplasm, muscle, and erythrocytes red.[1] The
following is a representative protocol for Masson's trichrome staining.

Reagents

e Bouin's Solution
» Weigert's Iron Hematoxylin

 Biebrich Scarlet-Acid Fuchsin Solution (containing Ponceau MX)
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e Phosphomolybdic-Phosphotungstic Acid Solution
 Aniline Blue Solution

e 1% Acetic Acid Solution

Staining Procedure

o Deparaffinization and Rehydration:
o Immerse slides in xylene (two changes of 3-5 minutes each).
o Transfer to 100% ethanol (two changes of 1-3 minutes each).
o Transfer to 95% ethanol for 1 minute.
o Transfer to 70% ethanol for 1 minute.
o Rinse in running tap water.
o Rinse in distilled water.

e Mordanting:

o Place slides in pre-heated Bouin's solution at 56-60°C for 1 hour or at room temperature
overnight.

o Wash in running tap water for 5-10 minutes to remove the yellow color.
» Nuclear Staining:

o Stain in Weigert's iron hematoxylin working solution for 10 minutes.

o Rinse in running warm tap water for 10 minutes.

o Wash in distilled water.

e Cytoplasmic Staining:
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o Stain in Biebrich Scarlet-Acid Fuchsin solution (containing Ponceau MX) for 10-15
minutes.

o Wash in distilled water.

o Differentiation:

o Differentiate in phosphomolybdic-phosphotungstic acid solution for 10-15 minutes, or until
the collagen is no longer red.

» Collagen Staining:

o Without rinsing, transfer the slides directly to the Aniline Blue solution and stain for 5-10
minutes.

o Rinse briefly in distilled water.

 Final Differentiation:
o Differentiate in 1% acetic acid solution for 2-5 minutes.
o Wash in distilled water.

e Dehydration and Mounting:

[¢]

Dehydrate quickly through 95% ethanol, followed by two changes of absolute ethanol.

o

Clear in xylene (2-3 changes).

[e]

Mount with a resinous mounting medium.

Visualizations
Masson's Trichrome Staining Workflow

The following diagram illustrates the key steps involved in the Masson's trichrome staining
procedure.
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Caption: Workflow of the Masson's Trichrome Staining Protocol.

Logical Relationship of Staining Components

The following diagram illustrates the logical relationship between the dyes used in Masson's
trichrome and the tissue components they stain.
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Caption: Dye-Tissue Component Relationships in Masson's Trichrome.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1216454#what-is-ponceau-mx-and-its-chemical-properties
https://www.benchchem.com/product/b1216454#what-is-ponceau-mx-and-its-chemical-properties
https://www.benchchem.com/product/b1216454#what-is-ponceau-mx-and-its-chemical-properties
https://www.benchchem.com/product/b1216454#what-is-ponceau-mx-and-its-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1216454?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

